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Compound of Interest

Compound Name: Nickel(II) bromide

Cat. No.: B080709 Get Quote

Technical Support Center: Anhydrous Nickel(II)
Bromide
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe and effective handling and storage of

hygroscopic anhydrous Nickel(II) bromide.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of anhydrous

Nickel(II) bromide in a question-and-answer format.

Question: My anhydrous Nickel(II) bromide has changed color from a yellow-brown powder to

a blue-green solid. What happened?

Answer: Your anhydrous Nickel(II) bromide has absorbed atmospheric moisture. The

anhydrous form is a yellow-brown solid, while the hydrated forms, such as Nickel(II) bromide
hexahydrate, are blue-green.[1] This indicates that the compound is no longer anhydrous and

may not be suitable for moisture-sensitive reactions.

Question: Can I still use my Nickel(II) bromide if it has become hydrated?

Answer: The suitability of hydrated Nickel(II) bromide depends on your specific application.

For reactions where the presence of water is not critical, it may still be usable. However, for
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moisture-sensitive reactions, such as certain cross-coupling reactions, using the hydrated form

can significantly impact your results.[2] It is crucial to use the anhydrous form for applications

requiring anhydrous conditions.

Question: How can I re-dry my hydrated Nickel(II) bromide?

Answer: If your Nickel(II) bromide has been exposed to moisture, it is possible to re-dry it. A

general laboratory procedure is outlined below. However, for critical applications, starting with a

fresh, unopened container of anhydrous Nickel(II) bromide is recommended.

Question: I observed clumping and poor flowability of my anhydrous Nickel(II) bromide
powder. What is the cause?

Answer: Clumping and poor flowability are early indicators of moisture absorption. Even small

amounts of absorbed water can cause the fine powder particles to agglomerate, leading to

handling difficulties. To mitigate this, handle the compound in a controlled, low-humidity

environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with anhydrous Nickel(II) bromide?

A1: Anhydrous Nickel(II) bromide is a hazardous substance and should be handled with

appropriate safety precautions. It is suspected of causing genetic defects, may cause cancer

by inhalation, may damage fertility or the unborn child, and causes damage to organs through

prolonged or repeated exposure.[3][4][5][6] It can also cause allergic skin reactions and may

cause allergy or asthma symptoms or breathing difficulties if inhaled.[3][4][5][6] Always consult

the Safety Data Sheet (SDS) before use and wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[4][7] All handling of the powder should

be done in a chemical fume hood.[8]

Q2: What are the ideal storage conditions for anhydrous Nickel(II) bromide?

A2: Anhydrous Nickel(II) bromide should be stored in a tightly sealed container in a cool, dry,

and well-ventilated area, away from moisture and incompatible substances such as strong

oxidizing agents and acids.[5][6] For optimal long-term stability, storage in a desiccator or a

glovebox with a controlled inert atmosphere is highly recommended.
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Q3: How should I handle anhydrous Nickel(II) bromide to prevent moisture absorption?

A3: Due to its hygroscopic nature, all manipulations of anhydrous Nickel(II) bromide should be

performed in a controlled environment with low humidity, such as a glovebox with an inert

atmosphere (e.g., argon or nitrogen).[6][9] If a glovebox is not available, work quickly and

minimize the exposure time of the compound to the ambient atmosphere. Use dry glassware

and equipment.

Q4: What is the appearance of anhydrous Nickel(II) bromide?

A4: Anhydrous Nickel(II) bromide is a yellow-brown crystalline powder or solid.[1][4]

Q5: In which solvents is anhydrous Nickel(II) bromide soluble?

A5: Anhydrous Nickel(II) bromide is soluble in water, alcohol, and ether.[2] Upon dissolution in

water, it forms the blue-green hexahydrate.[1]

Quantitative Data Summary
For optimal preservation of its anhydrous state, the following storage and handling conditions

are recommended.
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Parameter
Recommended
Value/Condition

Notes

Storage Temperature Room Temperature (~20-25°C)

Avoid significant temperature

fluctuations which can promote

moisture condensation.

Relative Humidity (Storage)
As low as possible; ideally

<30%

Storage in a desiccator with a

suitable desiccant or a

humidity-controlled cabinet is

recommended.

Handling Environment Inert atmosphere glovebox
Recommended for all transfers

and weighing.

Glovebox Humidity Level <1 ppm water

Ideal for maintaining the

anhydrous integrity of the

compound.[6][9]

Experimental Protocols
Protocol 1: Re-drying of Hydrated Nickel(II) Bromide
This protocol is based on a method for removing water from hydrated Nickel(II) bromide and

should be performed with appropriate safety precautions in a chemical fume hood.

Materials:

Hydrated Nickel(II) bromide

Toluene (or another suitable non-aqueous solvent with which water forms an azeotrope)

Round-bottom flask

Dean-Stark apparatus or similar water separation device

Condenser

Heating mantle
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Vacuum pump and vacuum distillation apparatus

Procedure:

Place the hydrated Nickel(II) bromide into a round-bottom flask.

Add a sufficient amount of toluene to dissolve the solid.

Assemble the flask with a Dean-Stark apparatus and a condenser.

Heat the mixture to reflux. The toluene-water azeotrope will distill, and water will be collected

in the side arm of the Dean-Stark trap.

Continue the reflux until no more water is collected in the side arm.

Allow the solution to cool to room temperature.

Remove the solvent (toluene) under reduced pressure using a rotary evaporator or vacuum

distillation to yield the anhydrous Nickel(II) bromide.

The final product should be a yellow-brown solid. Handle and store the re-dried product

under strictly anhydrous conditions.

Adapted from CN111453780A.[5]

Protocol 2: Use of Anhydrous Nickel(II) Bromide in a
Suzuki Coupling Reaction
This protocol provides a general procedure for a ligand-free Suzuki coupling reaction using

anhydrous NiBr₂ as a catalyst.

Materials:

Anhydrous Nickel(II) bromide (NiBr₂)

Aryl halide (e.g., aryl iodide or aryl bromide)

Arylboronic acid
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Potassium phosphate (K₃PO₄) as the base

1,4-Dioxane (anhydrous) as the solvent

Reaction vessel (e.g., Schlenk tube)

Inert atmosphere (Argon or Nitrogen)

Procedure:

In a glovebox, add anhydrous NiBr₂, the aryl halide, the arylboronic acid, and K₃PO₄ to a dry

reaction vessel equipped with a magnetic stir bar.

Add anhydrous 1,4-dioxane to the reaction vessel.

Seal the vessel and remove it from the glovebox.

Place the reaction vessel in a preheated oil bath at 120 °C.

Stir the reaction mixture for the required time, monitoring the reaction progress by a suitable

analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction to room temperature.

Quench the reaction with water and extract the product with an appropriate organic solvent.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by a suitable method (e.g., column chromatography).

This is a representative protocol; specific reaction conditions may need to be optimized.[10]

Visualizations
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Workflow for Handling Anhydrous Nickel(II) Bromide
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Caption: Workflow for handling anhydrous Nickel(II) bromide.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b080709?utm_src=pdf-body-img
https://www.benchchem.com/product/b080709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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